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Compound of Interest

1-([1,1'-Biphenyl]-4-yl)pentan-1-
Compound Name:
one

Cat. No.: B1274269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties, potential
biological activities, and synthesis of 1-([1,1'-biphenyl]-4-yl)pentan-1-one.

Core Compound Data

1-([1,1'-Biphenyl]-4-yl)pentan-1-one is an organic compound belonging to the ketone family,
featuring a biphenyl moiety linked to a pentanone group.[1] This structure imparts unique
chemical properties that are of interest in various research and development fields.

Parameter Value Reference
Molecular Formula C17H180 [1][2]
Molecular Weight 238.33 g/mol [2]

CAS Number 42916-73-4 [11[21[3]
IUPAC Name i:f)[rll‘-Biphenyl]-4-yl)pentan- 2]
Synonyms 4-Phenyl-4-pentanone [1]
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Potential Biological Activity

Preliminary research suggests that 1-([1,1'-biphenyl]-4-yl)pentan-1-one may possess
biological activities of therapeutic interest. Studies have indicated potential antimicrobial and
anticancer properties, positioning it as a candidate for further investigation in the field of
medicinal chemistry.[1] The interaction of this compound with biological macromolecules is a
key area for future research to elucidate its mechanism of action and potential therapeutic
applications.[1]

Experimental Protocols
3.1. Synthesis via Friedel-Crafts Acylation

A prevalent method for the synthesis of 1-([1,1'-biphenyl]-4-yl)pentan-1-one is through
Friedel-Crafts acylation.[1] This reaction involves the acylation of biphenyl with pentanoyl
chloride.

Experimental Workflow: Friedel-Crafts Acylation
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Caption: Workflow for the synthesis of 1-([1,1'-biphenyl]-4-yl)pentan-1-one via Friedel-Crafts
acylation.

Methodology:
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e Reaction Setup: The reaction is conducted under anhydrous conditions to prevent the
deactivation of the Lewis acid catalyst.

» Catalyst Introduction: A Lewis acid, such as aluminum chloride (AICIs), is used to catalyze
the reaction.

o Acylation: Biphenyl is acylated using pentanoyl chloride in the presence of the catalyst.

o Temperature Management: Careful control of the reaction temperature is crucial to optimize
the yield and minimize side product formation.

o Workup and Purification: Following the reaction, the mixture is typically quenched and the
product is purified using standard techniques such as extraction and chromatography.

3.2. Further Chemical Reactions
The synthesized compound can undergo further chemical modifications:

o Oxidation: The ketone group can be oxidized to a carboxylic acid using strong oxidizing
agents like potassium permanganate.[1]

e Reduction: The carbonyl group can be reduced to a secondary alcohol using reducing
agents such as sodium borohydride or lithium aluminum hydride.[1]

o Electrophilic Aromatic Substitution: The biphenyl moiety is susceptible to electrophilic
aromatic substitution, allowing for the introduction of various functional groups.[1]

Logical Flow of Chemical Modifications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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